Cas no 2229560-19-2 (1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid)
1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid
- EN300-1762129
- 2229560-19-2
-
- Inchi: 1S/C14H22O3/c15-12-7-9-14(10-8-12,13(16)17)11-5-3-1-2-4-6-11/h11H,1-10H2,(H,16,17)
- InChI Key: SXHWSXKYFOIFOA-UHFFFAOYSA-N
- SMILES: OC(C1(CCC(CC1)=O)C1CCCCCC1)=O
Computed Properties
- Exact Mass: 238.15689456g/mol
- Monoisotopic Mass: 238.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 54.4Ų
1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1762129-1g |
1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid |
2229560-19-2 | 1g |
$1029.0 | 2023-09-20 | ||
| Enamine | EN300-1762129-5g |
1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid |
2229560-19-2 | 5g |
$2981.0 | 2023-09-20 | ||
| Enamine | EN300-1762129-10g |
1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid |
2229560-19-2 | 10g |
$4421.0 | 2023-09-20 | ||
| Enamine | EN300-1762129-0.05g |
1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid |
2229560-19-2 | 0.05g |
$864.0 | 2023-09-20 | ||
| Enamine | EN300-1762129-0.1g |
1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid |
2229560-19-2 | 0.1g |
$904.0 | 2023-09-20 | ||
| Enamine | EN300-1762129-0.25g |
1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid |
2229560-19-2 | 0.25g |
$946.0 | 2023-09-20 | ||
| Enamine | EN300-1762129-0.5g |
1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid |
2229560-19-2 | 0.5g |
$987.0 | 2023-09-20 | ||
| Enamine | EN300-1762129-1.0g |
1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid |
2229560-19-2 | 1g |
$1029.0 | 2023-05-26 | ||
| Enamine | EN300-1762129-2.5g |
1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid |
2229560-19-2 | 2.5g |
$2014.0 | 2023-09-20 | ||
| Enamine | EN300-1762129-5.0g |
1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid |
2229560-19-2 | 5g |
$2981.0 | 2023-05-26 |
1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid
Introduction to 1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid (CAS No: 2229560-19-2)
1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid, identified by the CAS number 2229560-19-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclohexane core modified with a cycloheptyl substituent and a carbonyl group at the fourth position, has garnered attention due to its structural uniqueness and potential biological activities. The presence of both a cycloalkyl and an aromatic-like moiety in its structure makes it a promising candidate for further exploration in medicinal chemistry.
The synthesis of 1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid involves intricate organic transformations that highlight the versatility of modern synthetic methodologies. The introduction of the cycloheptyl group at the 1-position and the formation of the 4-oxo (ketone) functionality at the cyclohexane ring are critical steps that define its chemical profile. Advanced techniques such as catalytic hydrogenation, oxidation, and Grignard reactions have been employed to achieve high yields and purity, underscoring the importance of precision in synthetic chemistry.
Recent studies have begun to explore the pharmacological potential of 1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid. Its structural framework suggests possible interactions with biological targets, making it a valuable scaffold for drug discovery. The compound’s ability to mimic natural products found in plants and microorganisms has opened new avenues for developing novel therapeutic agents. Researchers are particularly interested in its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties.
The chemical properties of 1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid include moderate solubility in organic solvents such as dichloromethane and ethyl acetate, which facilitates its use in various chemical reactions and formulations. Its stability under standard conditions makes it a reliable reagent for laboratory studies. Additionally, spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and mass spectrometry have been instrumental in confirming its molecular structure and purity.
In the context of drug development, 1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid has been investigated for its potential role in modulating enzyme activity. The ketone group at the 4-position can serve as a hydrogen bond acceptor or participate in π-stacking interactions, which are crucial for binding to biological targets. Preliminary computational studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. Such findings are particularly relevant given the increasing interest in targeting inflammation for treating chronic diseases.
The synthesis and characterization of 1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid also contribute to the broader understanding of heterocyclic chemistry. Heterocyclic compounds are known for their diverse biological activities and are widely used in pharmaceuticals. The incorporation of cycloheptyl and cyclohexane moieties into a single molecule creates a unique scaffold that can be further modified to enhance specific pharmacological effects. This approach aligns with current trends in drug design, where structural diversity is leveraged to improve therapeutic outcomes.
Industrial applications of 1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid are still emerging, but its potential as a building block for more complex molecules is evident. Companies specializing in fine chemicals and pharmaceutical intermediates are keen on exploring its synthetic utility. The compound’s stability and ease of functionalization make it suitable for large-scale production under controlled conditions. As research progresses, it is anticipated that new derivatives will be developed, expanding its utility across multiple domains.
The environmental impact of synthesizing and handling 1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid is also a consideration. Efforts are being made to optimize synthetic routes to minimize waste and reduce energy consumption. Green chemistry principles are being applied to develop more sustainable methods for producing this compound. For instance, catalytic processes that require fewer solvents or lower temperatures can significantly reduce the ecological footprint associated with its manufacture.
Future directions for research on 1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid include exploring its role in drug development through high-throughput screening assays. These assays can rapidly assess the compound’s interaction with various biological targets, providing insights into its potential therapeutic applications. Additionally, structural modifications can be explored to enhance its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability.
In conclusion, 1-cycloheptyl-4 oxo cyc lo hexa ne 1 car box ylic ac id (CAS No: 2229560 -19 -2) represents an exciting opportunity for innovation in medicinal chemistry . Its unique structural features , coupled with preliminary evidence of biological activity , make it a promising candidate for further investigation . As research continues , this compound is likely to play an increasingly important role in the development of new therapeutic agents .
2229560-19-2 (1-cycloheptyl-4-oxocyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)